Cas no 2000047-84-5 (Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester)
Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester
-
- Inchi: 1S/C14H25NO3/c1-13(2,3)18-12(17)15-9-14(4,5)11(16)8-10-6-7-10/h10H,6-9H2,1-5H3,(H,15,17)
- InChI Key: JDJMJWYILOBLJS-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(C)(C)C(=O)CC1CC1
Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797804-0.05g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 0.05g |
$827.0 | 2025-03-21 | |
| Enamine | EN300-797804-0.1g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 0.1g |
$867.0 | 2025-03-21 | |
| Enamine | EN300-797804-0.25g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 0.25g |
$906.0 | 2025-03-21 | |
| Enamine | EN300-797804-0.5g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 0.5g |
$946.0 | 2025-03-21 | |
| Enamine | EN300-797804-1.0g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 1.0g |
$986.0 | 2025-03-21 | |
| Enamine | EN300-797804-2.5g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-21 | |
| Enamine | EN300-797804-5.0g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-21 | |
| Enamine | EN300-797804-10.0g |
tert-butyl N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)carbamate |
2000047-84-5 | 95.0% | 10.0g |
$4236.0 | 2025-03-21 |
Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester
Comprehensive Guide to Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2000047-84-5)
Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2000047-84-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, often referred to by its systematic name, is a tert-butyl ester derivative of carbamic acid, featuring a unique cyclopropyl and dimethyl-3-oxobutyl substitution pattern. Its molecular structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.
The growing interest in Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester can be attributed to its versatile applications in medicinal chemistry. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the development of enzyme inhibitors and receptor modulators. The compound's cyclopropyl group is particularly noteworthy, as this moiety is often employed to enhance the metabolic stability and bioavailability of drug candidates. Recent studies have highlighted its role in the synthesis of small-molecule drugs targeting chronic diseases, aligning with the current trend towards personalized medicine.
From a chemical perspective, Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester exhibits several intriguing properties. The presence of the tert-butyl ester group provides steric protection to the carbamate functionality, making it a stable intermediate for further transformations. The 3-oxobutyl segment introduces a ketone group, which can participate in various reactions such as nucleophilic additions or reductions. These features make the compound a versatile tool for synthetic chemists working on complex molecular architectures.
The synthesis of Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, starting from readily available precursors. One common approach involves the condensation of cyclopropane derivatives with appropriate carbonyl compounds, followed by protection of the resulting carbamate with a tert-butyl group. The purity and yield of the final product are critical factors, especially when the compound is intended for pharmaceutical applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound and ensure its quality.
In the context of current research trends, Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester has been investigated for its potential in addressing some of the most pressing challenges in drug development. For instance, the cyclopropyl motif is known to confer rigidity to molecular structures, which can improve binding affinity to biological targets. This property is particularly relevant in the design of next-generation therapeutics for conditions such as neurodegenerative disorders and cancer. Additionally, the compound's stability under various conditions makes it attractive for formulation scientists working on drug delivery systems.
The market for specialized chemical intermediates like Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester has seen steady growth in recent years. Pharmaceutical companies and contract research organizations are increasingly sourcing high-quality building blocks to accelerate their drug discovery programs. The compound's CAS No. 2000047-84-5 serves as a unique identifier in global chemical databases, facilitating its procurement and regulatory compliance. Suppliers typically provide detailed technical data sheets, including information on storage conditions, solubility, and handling precautions.
From an environmental and safety standpoint, Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester requires standard laboratory precautions for handling organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when working with this chemical. Researchers are advised to consult the material safety data sheet (MSDS) for specific guidance. The compound's stability profile makes it suitable for standard laboratory storage conditions, typically at room temperature in a dry environment.
Looking ahead, the future applications of Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester appear promising. As the pharmaceutical industry continues to explore new chemical spaces for drug development, compounds with unique structural features like this one will remain in high demand. The integration of artificial intelligence in molecular design may further uncover novel applications for this intermediate. Furthermore, the growing emphasis on green chemistry principles is driving innovation in the synthesis of such compounds, with researchers developing more efficient and environmentally friendly production methods.
For scientists and procurement specialists seeking information about Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester, several key resources are available. Chemical databases provide comprehensive data on its physical and chemical properties, while scientific literature offers insights into its synthetic applications. The compound's CAS No. 2000047-84-5 serves as a reliable reference for accurate identification across different sources. As research in this area progresses, we can expect to see more publications highlighting innovative uses of this versatile chemical building block.
In conclusion, Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester represents an important tool in modern synthetic and medicinal chemistry. Its unique structural features, combined with its versatility as a synthetic intermediate, make it valuable for various research applications. As the scientific community continues to address complex challenges in drug discovery and development, compounds like this will play an increasingly important role in enabling innovative solutions. The thorough understanding of its properties and applications, as outlined in this guide, provides researchers with the knowledge needed to leverage its full potential in their work.
2000047-84-5 (Carbamic acid, N-(4-cyclopropyl-2,2-dimethyl-3-oxobutyl)-, 1,1-dimethylethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)